Cas no 29104-30-1 (Benzoximate)

• Product Name: Benzoximate
• CAS No: 29104-30-1
• MF: C₁₈H₁₈ClNO₅
• MW: 363.792224407196
• CID: 256812
• PubChem ID: 5369793
• Update Time: 2025-05-21

Benzoximate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, anhydridewith 3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic acid
• Benzoximate
• Benzomate Standard
• 3-chloro-α-(EZ)-ethoxyimino-2,6-dimethoxybenzyl benzoate
• Aazomate
• ACARMATE
• ARTABAN
• azomate
• benzoic (Ξ)-3-chloro-N-ethoxy-2,6-dimethoxybenzene-1-carboximidic anhydride
• Benzoic 3-chloro-N-ethoxy-2,6-dimethoxy-benzimidic anhydride
• benzoma
• BENZOMATE
• benzoxamate
• Citrastar
• CITRAZON
• ethyl O-benzoyl-3-chloro-2,6-dimethoxybenzohydroximate
• NA 53M
• na-53
• Ethyl O-benzoyl-3-chloro-2,6-dimethoxybenzohydroxamate
• Benzoic acid anhydride with 3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic acid
• ETHYL-O-BENZOYL-3-CHLORO-2,6-DIMETHOXY-BENZOHYDROXIMATE
• 3-chloro-2,6-dimethoxyl-α-ethoxyimino benzyl benzoate
• Benzoic acid 3-chloro-α-ethoxyimino-2,6-dimethoxybenzyl
• Benzoic acid 3-chloro-α-ethoxyimino-2,6-dimethoxybenzyl ester
• 3-CHLORO-ALPHA-ETHOXYIMINO-2,6-DIMETHOXYBENZYLBENZOATE
• Benzomate standard
• [(E)-C-(3-chloro-2,6-dimethoxyphenyl)-N-ethoxycarbonimidoyl] benzoate
• InChI=1/C18H18ClNO5/c1-4-24-20-17(25-18(21)12-8-6-5-7-9-12)15-14(22-2)11-10-13(19)16(15)23-3/h5-11H,4H2,1-3H3/b20-17+
• 3-Chloro-alpha-ethoxyimino-2,6-dimethoxybenzyl benzoate
• Ethyl O-benzoyl 3-chloro-2,6-dimethoxy-benzohydroximate
• Z-Benzoximate
• CS-0065673
• Benzoic 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic anhydride
• BZMIHNKNQJJVRO-LVZFUZTISA-
• DTXSID10860430
• AKOS040744447
• [(Z)-C-(3-chloro-2,6-dimethoxyphenyl)-N-ethoxycarbonimidoyl] benzoate
• (3-chloro-2,6-dimethoxyphenyl)(ethoxyimino)methyl benzoate
• HY-116511
• 29104-30-1
• 29356-13-6
• CHEBI:38813
• J-017392
• AKOS015903169

• MDL： MFCD00055458
• Inchi： 1S/C18H18ClNO5/c1-4-24-20-17(25-18(21)12-8-6-5-7-9-12)15-14(22-2)11-10-13(19)16(15)23-3/h5-11H,4H2,1-3H3/b20-17-
• InChI Key： BZMIHNKNQJJVRO-JZJYNLBNSA-N
• SMILES： C1(C(OC)=CC=C(Cl)C=1OC)/C(=N/OCC)/OC(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 363.08700
• Monoisotopic Mass: 363.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.21
• Melting Point: 73 ºC
• Boiling Point: 483.3 °C at 760 mmHg
• Flash Point: 246.1 °C
• Refractive Index: 1.538
• Solubility: 可溶于DMSO（少量）、甲醇（少量）
• PSA: 66.35000
• LogP: 3.91230
• Solubility: Almost insoluble in water, 20 º C

Benzoximate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DF9700000
• Storage Condition：0-6°C

Additional information on Benzoximate

Benzoximate: A Comprehensive Overview

Benzoximate, also known by its CAS number 29104-30-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is classified as a benzene derivative and is widely recognized for its unique properties and versatility. In recent years, advancements in chemical synthesis and material science have further enhanced our understanding of Benzoximate's potential uses and benefits.

Benzoximate is a versatile compound with a diverse range of applications across multiple industries. Its chemical structure, which includes a benzene ring fused with an oxime group, contributes to its unique reactivity and stability. Researchers have recently explored the use of Benzoximate in drug development, where its ability to act as a precursor for bioactive molecules has shown promising results. For instance, studies published in 2023 highlight its role in the synthesis of novel anti-inflammatory agents, which could potentially revolutionize the pharmaceutical industry.

One of the most notable aspects of Benzoximate is its role in organic synthesis. Scientists have discovered that it can serve as an efficient building block for constructing complex molecular frameworks. This has led to its increased use in the development of advanced materials, such as high-performance polymers and nanomaterials. Recent breakthroughs in this area include the creation of self-healing polymers incorporating Benzoximate, which exhibit exceptional durability and resilience under extreme conditions.

The agricultural sector has also benefited from the properties of Benzoximate. As a key component in certain pesticides, it has demonstrated remarkable efficacy in controlling pest populations while minimizing environmental impact. A 2023 study published in *Environmental Science & Technology* reported that Benzoximate-based pesticides exhibit lower toxicity to non-target species compared to traditional chemicals, making them a more sustainable choice for modern farming practices.

Furthermore, Benzoximate has found applications in the field of electronics. Its ability to act as an electron transport material has made it a valuable component in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Researchers have recently developed OLEDs incorporating Benzoximate, which exhibit improved efficiency and longer operational lifespans compared to conventional materials.

In terms of safety and handling, Benzoximate is generally considered non-toxic under normal conditions. However, like any chemical compound, it requires proper handling to ensure worker safety and environmental protection. Recent studies have emphasized the importance of implementing robust safety protocols during the synthesis and application of Benzoximate, particularly in industrial settings.

Looking ahead, the future of Benzoximate appears bright as researchers continue to unlock its full potential. Ongoing investigations into its use in biotechnology and green chemistry are expected to yield innovative solutions for global challenges such as climate change and resource scarcity. With its versatility and adaptability, Benzoximate is poised to play a pivotal role in shaping the future of science and industry.